Cas no 897453-27-9 (N-(4-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide)

• Product Name: N-(4-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• CAS No: 897453-27-9
• MF: C₁₇H₁₉N₅O₄S
• MW: 389.428861856461
• CID: 6453455
• Update Time: 2025-10-23

N-(4-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• Acetamide, N-(4-methoxyphenyl)-2-[(2,3,6,9-tetrahydro-1,3,9-trimethyl-2,6-dioxo-1H-purin-8-yl)thio]-

• Inchi： 1S/C17H19N5O4S/c1-20-14-13(15(24)22(3)17(25)21(14)2)19-16(20)27-9-12(23)18-10-5-7-11(26-4)8-6-10/h5-8H,9H2,1-4H3,(H,18,23)
• InChI Key： YNKIORDGKCFBET-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1N(C)C2=C(N=1)C(=O)N(C)C(=O)N2C

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on N-(4-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide

Research Brief on N-(4-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide (CAS: 897453-27-9)

N-(4-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide (CAS: 897453-27-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique purine-based scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug discovery and development.

The synthesis of N-(4-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to achieve efficient production, which is critical for further pharmacological evaluation. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its identity and purity for subsequent studies.

Recent investigations into the biological activity of this compound have revealed its potential as a modulator of adenosine receptors, which play a crucial role in various physiological processes, including inflammation, immune response, and neurotransmission. Preliminary in vitro studies have demonstrated its affinity for specific adenosine receptor subtypes, suggesting its utility in developing targeted therapies for conditions such as chronic inflammation and neurodegenerative diseases.

In addition to its receptor modulation properties, N-(4-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide has also been explored for its potential anticancer effects. Studies have shown that the compound can induce apoptosis in certain cancer cell lines, possibly through the inhibition of key signaling pathways involved in cell proliferation and survival. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and to evaluate its safety and efficacy in vivo. Current efforts are focused on optimizing its pharmacokinetic properties and assessing its therapeutic potential in animal models. The outcomes of these studies will be critical in determining the compound's viability for clinical development.

In conclusion, N-(4-methoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structure and biological activity make it a valuable tool for understanding adenosine receptor biology and for developing new therapeutic strategies. Continued research efforts will be essential to unlock its full potential and to translate these findings into clinical applications.